dimethyl 5-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)isophthalate

• IUPAC Name: dimethyl 5-[(6-hydroxy-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)methylideneamino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C15H13N3O6S/c1-23-13(21)7-3-8(14(22)24-2)5-9(4-7)16-6-10-11(19)17-15(25)18-12(10)20/h3-6H,1-2H3,(H3,17,18,19,20,25)
• InChI Key: XUJLGSZNBLGLIO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)N=CC2=C(NC(=S)NC2=O)O)C(=O)OC
• Molecular Formula: C15H13N3O6S
• Molecular Weight: 363.3 g/mol

Description

Dimethyl 5-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)isophthalate is a useful research compound. Its molecular formula is C15H13N3O6S and its molecular weight is 363.34. The purity is usually 95%.
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Scientific Research Applications

Applications in Biological and Material Sciences

• Methylglyoxal and Its Derivatives : Methylglyoxal, a reactive alpha-oxoaldehyde, has been studied for its roles in biological systems, including its modifications on arginine and lysine residues forming advanced glycation end-products. These modifications have implications in diabetes and neurodegenerative diseases. Moreover, methylglyoxal's formation in foodstuffs and its potential anticancer activity highlight its significance in health and disease (Nemet, Varga-Defterdarović, & Turk, 2006).

• Synthetic Applications : Research into the synthesis of novel heterocyclic compounds, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, from precursors like visnaginone and khellinone, has shown potential for developing anti-inflammatory and analgesic agents. These synthetic routes could be analogous to or inspire methods for synthesizing or modifying the compound (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Ligand Chemistry : The use of similar compounds as ligands in gold(I) chemistry to form model complexes suggests potential applications in material science, catalysis, or molecular electronics. The ability to form dinuclear complexes and heterocycles with gold(I) could point to interesting electronic or photophysical properties (Wiedemann, Gamer, & Roesky, 2009).

• Antioxidant and Antimicrobial Properties : The cardioprotective and antioxidant effects of related compounds have been studied, showing potential therapeutic applications for cardiovascular pathology and rheumatoid arthritis. This research suggests that similar compounds could have biomedical applications due to their protective effects against oxidative stress and inflammation (Popova et al., 2017).